Cas no 2680625-79-8 (Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate
• CAS No: 2680625-79-8
• MF: C₁₆H₂₃N₃O₇S
• MW: 401.434723138809
• CID: 5605219
• PubChem ID: 165929082
• Update Time: 2025-05-19

Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28303254
• 2680625-79-8
• tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate
• Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C16H23N3O7S/c1-16(2,3)26-15(20)17-7-9-18(10-8-17)27(23,24)12-5-6-14(25-4)13(11-12)19(21)22/h5-6,11H,7-10H2,1-4H3
• InChI Key： YINZFASOKSSHHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])OC)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 401.12567125g/mol
• Monoisotopic Mass: 401.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 130Ų

Additional information on Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate

Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate, identified by the CAS number 2680625-79-8, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a tert-butyl group and a sulfonyl group containing methoxy and nitro functionalities. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for research and development purposes.

The piperazine moiety in the molecule is a six-membered ring containing two nitrogen atoms, which is known for its ability to form hydrogen bonds and act as a versatile scaffold in drug design. The tert-butyl group, on the other hand, contributes steric bulk, enhancing the molecule's stability and solubility properties. The sulfonyl group, particularly the 4-methoxy-3-nitrobenzenesulfonyl moiety, introduces electron-withdrawing effects due to the nitro group and electron-donating effects from the methoxy group. This balance of electronic effects makes the compound highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation. For instance, its ability to act as a sulfonating agent has been leveraged in the development of novel therapeutic agents with improved pharmacokinetic profiles.

In addition to its medicinal applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it can serve as a component in semiconducting materials or dielectrics. Recent advancements in this area have demonstrated how such molecules can enhance the performance of organic field-effect transistors (OFETs) by improving charge transport properties.

The synthesis of Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes by employing catalytic systems and green chemistry principles, reducing environmental impact while maintaining product quality.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, aiding in both synthesis validation and quality control.

In conclusion, Tert-butyl 4-(4-methoxy-3-nitrobenzenesulfonyl)piperazine-1-carboxylate stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.